BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Cellular
Uptake and Stability of Baz2-icr

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Baz2-icr
CAS No.: 1665195-94-7
Cat. No.: B15571862
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the cellular uptake and stability
of Baz2-icr, a potent and selective inhibitor of the BAZ2A and BAZ2B bromodomains. The
accompanying protocols offer detailed methodologies for key experiments to assess its cellular
activity and behavior.

Introduction

Baz2-icr is a valuable chemical probe for studying the biological functions of BAZ2A and
BAZ2B, which are components of the nucleolar remodeling complex (NoRC) involved in
epigenetic regulation and have been implicated in cancer, particularly prostate cancer.[1][2][3]
[4] Understanding the cellular permeability, intracellular concentration, and stability of Baz2-icr
is crucial for the accurate interpretation of in vitro and in vivo experimental results.

Data Presentation
Table 1: Biochemical and Cellular Potency of Baz2-icr
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Target Assay Type Value Reference
BAZ2A IC50 130 nM [1]12115]
BAZ2B IC50 180 nM [1][21[5]
BAZ2A Kd (ITC) 109 nM [1]12115]
BAZ2B Kd (ITC) 170 nM [1][2][5]
Cellular BAZ2A FRAP Assay 1uM [11[2][6]

Engagement

Table 2: Physicochemical and Pharmacokinetic
Properties of Baz2-icr

Property Value Reference
Solubility (D20) 25 mM [21[6]
LogD 1.05 [2][6]
Mouse Microsomal Stability High [2][6]
Caco-2 Permeation High [2][6]
Oral Bioavailability (Mouse) 70% [2][6]

Clearance (Mouse)

Moderate (~50% of liver blood

flow)

[2][6]

Table 3: Selectivity Profile of Baz2-icr
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Selectivity over

Off-Target Assay Type Reference
< BAZ2A/B b
CECR2 10-15 fold ITC [1][6]
Other Bromodomains _
>100 fold Thermal Shift Assay [1][6]
(panel of 47)
BRD4 >100 fold AlphaScreen [6]

Panel of 55 receptors No significant activity
i CEREP screen [1][6]
and ion channels at 10 uM

Signaling Pathway

BAZ2A, a primary target of Baz2-icr, is a key component of the Nucleolar Remodeling
Complex (NoRC). NoRC is involved in the epigenetic silencing of ribosomal RNA (rRNA) genes
by recruiting histone-modifying enzymes and DNA methyltransferases.[7][8][9] In prostate
cancer, BAZ2A is often overexpressed and plays a role in maintaining cell growth and
repressing genes that are silenced during metastasis.[2][3] Baz2-icr, by inhibiting the BAZ2A
bromodomain, can disrupt these processes.
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Cellular Effects of Baz2-icr

Baz2-icr

[nhibition

BAZ2A/B Bromodomains

Disruption of

NoRC Complex Activity

Chromatin Remodeling
(rRNA gene silencing)

Altered Gene Expression

Inhibition of
Prostate Cancer Progression
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Workflow for Cellular Uptake Assay

1. Cell Seeding
(e.g., Prostate cancer cells)

:

2. Treatment with Baz2-icr
(Varying concentrations and time points)

i

3. Cell Harvesting
(Wash with ice-cold PBS)

l

4. Cell Lysis
(e.g., with RIPA buffer)

i

5. Protein Quantification
(e.g., BCA assay)

'

6. Sample Preparation
(Protein precipitation/extraction)

l

7. LC-MS/MS Analysis
(Quantify Baz2-icr)

'

8. Data Analysis
(Intracellular concentration vs. time)
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Workflow for FRAP Assay

1. Transfection of Cells
(e.g., U20S with GFP-BAZ2A)

l

2. Treatment with Baz2-icr (1 puM)
and/or SAHA (HDAC inhibitor)

l

3. Image Acquisition
(Pre-bleach)

l

4. Photobleaching
(High-intensity laser on a defined region)

l

5. Image Acquisition
(Post-bleach time-lapse)

l

6. Data Analysis
(Measure fluorescence recovery rate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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